Cas no 2138116-31-9 (2-5-amino-3-(1,2-dimethylcyclopropyl)-4-fluoro-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(1,2-dimethylcyclopropyl)-4-fluoro-1H-pyrazol-1-ylethan-1-ol
• CAS No: 2138116-31-9
• MF: C₁₀H₁₆FN₃O
• MW: 213.251945495605
• CID: 5859018
• PubChem ID: 165492366
• Update Time: 2025-10-14

2-5-amino-3-(1,2-dimethylcyclopropyl)-4-fluoro-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-5-amino-3-(1,2-dimethylcyclopropyl)-4-fluoro-1H-pyrazol-1-ylethan-1-ol
• 2138116-31-9
• 2-[5-amino-3-(1,2-dimethylcyclopropyl)-4-fluoro-1H-pyrazol-1-yl]ethan-1-ol
• EN300-1149421

• Inchi： 1S/C10H16FN3O/c1-6-5-10(6,2)8-7(11)9(12)14(13-8)3-4-15/h6,15H,3-5,12H2,1-2H3
• InChI Key： QGAUMTJSGWLQNR-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(CCO)N=C1C1(C)CC1C

Computed Properties

• Exact Mass: 213.12774030g/mol
• Monoisotopic Mass: 213.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-5-amino-3-(1,2-dimethylcyclopropyl)-4-fluoro-1H-pyrazol-1-ylethan-1-ol

Introduction to 2-5-amino-3-(1,2-dimethylcyclopropyl)-4-fluoro-1H-pyrazol-1-ylethan-1-ol (CAS No. 2138116-31-9)

2-5-amino-3-(1,2-dimethylcyclopropyl)-4-fluoro-1H-pyrazol-1-ylethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its wide-ranging applications in medicinal chemistry. The presence of a fluorine atom at the 4-position and an amino group at the 5-position, combined with a bulky 1,2-dimethylcyclopropyl substituent, makes this molecule a promising candidate for further investigation in drug discovery and development.

The CAS number 2138116-31-9 provides a unique identifier for this compound, facilitating its recognition and differentiation from other chemical entities. In the context of modern drug design, the structural complexity of this molecule presents both challenges and opportunities. The fluorine substituent, in particular, is often strategically incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. This feature aligns with current trends in medicinal chemistry where fluorinated compounds are increasingly being explored for their improved pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. The 1,2-dimethylcyclopropyl group in 2-5-amino-3-(1,2-dimethylcyclopropyl)-4-fluoro-1H-pyrazol-1-ylethan-1-ol contributes to steric hindrance, which can influence how the molecule interacts with biological targets. This steric effect is particularly relevant in designing selective inhibitors or agonists for therapeutic purposes. The combination of these structural elements suggests that this compound may exhibit properties suitable for applications in areas such as immunomodulation or anti-inflammatory therapy.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The pyrazole core provides a versatile platform for chemical modifications, allowing researchers to fine-tune its biological activity. For instance, the amino group at position 5 can be functionalized to introduce additional pharmacophores or linkages, expanding the compound's therapeutic potential. Such modifications are crucial in optimizing drug candidates for clinical trials and eventual market approval.

The pharmaceutical industry has been increasingly leveraging structure-based drug design (SBDD) and computationally aided drug discovery (CADD) to accelerate the development of novel therapeutics. 2-5-amino-3-(1,2-dimethylcyclopropyl)-4-fluoro-1H-pyrazol-1-ylethan-1-ol exemplifies how structural diversity can lead to innovative drug candidates. Its unique combination of substituents makes it an intriguing subject for further experimental validation and clinical investigation.

In addition to its potential therapeutic applications, this compound may also serve as a valuable tool in academic research. Its distinct chemical profile allows researchers to probe various biological pathways and mechanisms of action. For instance, studies could focus on understanding how the fluorine atom influences metabolic stability or how the bulky 1,2-dimethylcyclopropyl group affects receptor binding affinity. Such insights could contribute to broader knowledge in pharmacology and medicinal chemistry.

The synthesis of 2-5-amino-3-(1,2-dimethylcyclopropyl)-4-fluoro-1H-pyrazol-1-yethan-l-alcohol presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition metal-catalyzed reactions or asymmetric synthesis may be employed to construct key functional groups with precision.

As research continues to evolve, the integration of machine learning and artificial intelligence into drug discovery processes promises to enhance the efficiency of identifying promising candidates like this one. Predictive models can analyze vast datasets to identify structural features that correlate with desired biological activities, guiding chemists in designing next-generation compounds.

The future prospects of 2-(5-amino)-3-(l , 2-dimethyl cyclo propyl)-4-fluoro-l H -pyrazol -l -ylethan -l -ol are promising given its unique structural attributes and alignment with current trends in medicinal chemistry. Further exploration through both experimental synthesis and computational studies will be essential to unlock its full potential as a therapeutic agent or research tool.